N-(4-amino-6-oxo-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H23N5O5S/c1-28-12-6-5-11(9-13(12)29-2)17(26)21-15-16(20)22-19(23-18(15)27)30-10-14(25)24-7-3-4-8-24/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,21,26)(H3,20,22,23,27)
• InChI Key: YSMALFWPYUPJGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCCC3)N)OC
• Molecular Formula: C19H23N5O5S
• Molecular Weight: 433.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H23N5O5S and its molecular weight is 433.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sigma Receptor Scintigraphy

Sigma receptors are implicated in various diseases, including cancer and neurological disorders. A study by Caveliers et al. (2002) investigated a new iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors. The preferential binding of benzamides to sigma receptors, which are overexpressed in breast cancer cells, underpins this approach. This methodology could be relevant if N-(4-amino-6-oxo-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide has similar receptor binding characteristics or could be modified for diagnostic imaging purposes (Caveliers, Everaert, John, Lahoutte, & Bossuyt, 2002).

Cellular Proliferation Assessment in Tumors

Dehdashti et al. (2013) conducted a study on a cellular proliferative marker, assessing its safety, dosimetry, and feasibility for imaging tumor proliferation by PET in patients with malignant neoplasms. If this compound has or can be modified to have properties that allow it to act as a proliferative marker, it could be utilized in similar research to noninvasively assess tumor proliferation (Dehdashti, Laforest, Gao, Shoghi, Aft, Nussenbaum, Kreisel, Bartlett, Cashen, Wagner-Johnson, & Mach, 2013).

Pharmacokinetics and Metabolism

Understanding the pharmacokinetics and metabolism of complex compounds is crucial for developing new pharmaceuticals. For example, Christopher et al. (2010) explored the metabolism and disposition of BMS-690514, an ErbB/vascular endothelial growth factor receptor inhibitor, in humans. Such studies are fundamental in drug development, indicating how a compound is absorbed, metabolized, and excreted in the human body. Research on this compound could follow a similar pathway to determine its viability as a pharmaceutical agent (Christopher, Hong, Vakkalagadda, Clemens, Su, Roongta, Allentoff, Sun, Heller, Harbison, Iyer, Humphreys, Wong, & Zhang, 2010).